Cas no 1156718-25-0 (N-(4-{1-(2-Methyl-1,3-thiazol-4-yl)ethylamino}phenyl)cyclopropanecarboxamide)

• Product Name: N-(4-{1-(2-Methyl-1,3-thiazol-4-yl)ethylamino}phenyl)cyclopropanecarboxamide
• CAS No: 1156718-25-0
• MF: C₁₆H₁₉N₃OS
• MW: 301.40656208992
• CID: 5050445
• Update Time: 2025-06-22

N-(4-{1-(2-Methyl-1,3-thiazol-4-yl)ethylamino}phenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{[1-(2-methyl-1,3-thiazol-4-yl)ethyl]amino}phenyl)cyclopropanecarboxamide
• Z1167194537
• N-[4-[1-(2-methyl-1,3-thiazol-4-yl)ethylamino]phenyl]cyclopropanecarboxamide
• N-(4-{1-(2-Methyl-1,3-thiazol-4-yl)ethylamino}phenyl)cyclopropanecarboxamide

• Inchi： 1S/C16H19N3OS/c1-10(15-9-21-11(2)18-15)17-13-5-7-14(8-6-13)19-16(20)12-3-4-12/h5-10,12,17H,3-4H2,1-2H3,(H,19,20)
• InChI Key： QBWMBZCMEXXOIL-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C(C)NC1C=CC(=CC=1)NC(C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• XLogP3: 2.9
• Topological Polar Surface Area: 82.3

Additional information on N-(4-{1-(2-Methyl-1,3-thiazol-4-yl)ethylamino}phenyl)cyclopropanecarboxamide

N-(4-{1-(2-Methyl-1,3-thiazol-4-yl)ethylamino}phenyl)cyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 1156718-25-0, known as N-(4-{1-(2-Methyl-1,3-thiazol-4-yl)ethylamino}phenyl)cyclopropanecarboxamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule incorporates a cyclopropane ring, a thiazole heterocycle, and an amino group, making it a versatile candidate for drug development.

Recent studies have highlighted the importance of thiazole-containing compounds in various therapeutic areas, including anti-inflammatory, antitumor, and antimicrobial applications. The presence of the cyclopropane moiety further enhances the molecule's stability and bioavailability, which are critical factors in drug design. Researchers have demonstrated that this compound exhibits potent inhibitory activity against specific enzyme targets, making it a valuable lead for developing novel therapeutics.

One of the most notable advancements in the study of this compound involves its application in targeted drug delivery systems. By modifying the amino group, scientists have successfully conjugated this molecule with biocompatible polymers, enabling precise delivery to diseased tissues. This innovation not only improves therapeutic efficacy but also reduces potential side effects, marking a significant step forward in personalized medicine.

Moreover, computational studies have provided deeper insights into the molecular interactions of this compound. Advanced molecular docking simulations reveal that the thiazole ring plays a pivotal role in binding to protein targets, while the cyclopropane structure contributes to overall molecular rigidity. These findings underscore the importance of rational drug design in optimizing pharmacokinetic properties.

Another area of active research involves the synthesis of analogs of this compound to explore its structure-activity relationships (SAR). By systematically altering substituents on the thiazole and phenyl groups, researchers have identified key structural elements that influence bioactivity. These studies provide a foundation for designing more potent and selective derivatives.

In conclusion, N-(4-{1-(2-Methyl-1,3-thiazol-4-yl)ethylamino}phenyl)cyclopropanecarboxamide represents a cutting-edge advancement in medicinal chemistry. Its unique combination of structural features and pharmacological properties positions it as a promising candidate for future therapeutic applications. Continued research into its mechanisms of action and potential clinical uses will undoubtedly shed further light on its full potential.